Cas no 79361-92-5 (methyl 4-(3-aminobutyl)benzoate)

• Product Name: methyl 4-(3-aminobutyl)benzoate
• CAS No: 79361-92-5
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6127253
• PubChem ID: 14579272
• Update Time: 2025-10-30

methyl 4-(3-aminobutyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-aminobutyl)benzoate
• Benzoic acid, 4-(3-aminobutyl)-, methyl ester
• AKOS015262772
• 79361-92-5
• SCHEMBL10963592
• EN300-1866108

• Inchi： 1S/C12H17NO2/c1-9(13)3-4-10-5-7-11(8-6-10)12(14)15-2/h5-9H,3-4,13H2,1-2H3
• InChI Key： COIKKWFDURTDOU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CCC(N)C)C=C1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.051±0.06 g/cm3(Predicted)
• Boiling Point: 318.0±35.0 °C(Predicted)
• pka: 10.46±0.35(Predicted)

Additional information on methyl 4-(3-aminobutyl)benzoate

Methyl 4-(3-Aminobutyl)Benzoate: A Comprehensive Overview

Methyl 4-(3-aminobutyl)benzoate, also known by its CAS number 79361-92-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a benzoate group with an aminobutyl substituent. The benzoate moiety is a common structural element in many pharmaceutical agents, contributing to its potential for various applications.

Recent studies have highlighted the importance of methyl 4-(3-aminobutyl)benzoate in drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules, enhancing their solubility and bioavailability. This property makes it a promising candidate for the development of new pharmaceutical formulations. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that methyl 4-(3-aminobutyl)benzoate can significantly improve the absorption of poorly soluble drugs when incorporated into lipid-based nanoparticles.

In addition to its role in drug delivery, methyl 4-(3-aminobutyl)benzoate has shown potential in the field of materials science. Its ability to form self-assembled monolayers on various substrates has been investigated for applications in surface modification and sensor technology. A team of scientists from the University of California reported that this compound can be used to create highly sensitive biosensors for detecting trace amounts of analytes in complex biological samples.

The synthesis of methyl 4-(3-aminobutyl)benzoate involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly reduce reaction times and improve yields compared to traditional methods.

Another area of active research is the exploration of methyl 4-(3-aminobutyl)benzoate as a building block for more complex molecules. Its amino group provides versatility in further chemical modifications, allowing for the creation of diverse structures with potential therapeutic applications. A study published in *Organic Process Research & Development* highlighted its use as an intermediate in the synthesis of novel anti-inflammatory agents.

Furthermore, methyl 4-(3-aminobutyl)benzoate has been investigated for its potential in biotechnology applications. Its ability to interact with biomolecules such as proteins and nucleic acids has led to its use in studying molecular recognition processes. Researchers at MIT have utilized this compound as a tool to probe the binding interactions between small molecules and enzymes, providing insights into enzyme mechanisms.

In conclusion, methyl 4-(3-aminobutyl)benzoate (CAS No: 79361-92-5) is a versatile compound with a wide range of applications across multiple disciplines. From drug delivery systems to materials science and biotechnology, its unique properties continue to make it a subject of intense research interest. As new studies emerge, it is likely that this compound will find even more innovative uses, further solidifying its importance in modern chemistry.